Cas no 171228-49-2 (Posaconazole)
Posaconazole is a triazole antifungal agent with a broad spectrum of activity against invasive fungal infections, including those caused by Aspergillus, Candida, and Zygomycetes. Its extended half-life and predictable pharmacokinetics allow for once- or twice-daily dosing, enhancing patient compliance. The drug exhibits high oral bioavailability, particularly in its delayed-release tablet and suspension formulations, ensuring effective systemic exposure. Posaconazole demonstrates potent fungistatic activity by inhibiting ergosterol biosynthesis, disrupting fungal cell membrane integrity. It is particularly advantageous in immunocompromised patients, such as those undergoing chemotherapy or hematopoietic stem cell transplantation, due to its efficacy against refractory infections and reduced toxicity profile compared to older azoles.
Posaconazole structure
Product Name:Posaconazole
CAS No:171228-49-2
MF:C37H42F2N8O4
MW:700.777394771576
MDL:MFCD00941162
CID:65887
PubChem ID:468595
Update Time:2025-10-09
Posaconazole Chemical and Physical Properties
Names and Identifiers
-
- Posaconazole
- 2,5-Anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-D-threo-pentitol
- Noxafil
- Sch 56592
- 4-[4-[4-[4-[[(3R,5R)-5-(2,4-Difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2S,3S)-2-hydroxypentan-3-yl]-1,2,4-triazol-3-one
- HYDROXYPROPYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- Posaconazole solution
- Posconazole
- D-threo-Pentitol
- Pcz
- Pos
- Posaconazole for research
- SCH-56592
- POSACONAZOLE(FORM Ⅰ)
- EOS-60773
- Aids058495
- Aids-058495
- Pasaconazole
- Posaconazole iMpurity
- DTXSID6049066
- 4-{4-[4-(4-{[(3R,5R)-5-(2,4-difluorophenyl)-5-[(1H-1,2,4-triazol-1-yl)methyl]oxolan-3-yl]methoxy}phenyl)piperazin-1-yl]phenyl}-1-[(2S,3S)-2-hydroxypentan-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-; Noxafil; Posaconazole; Sch 56592
- CAS-171228-49-2
- Posaconazole - Form III
- BCP01102
- SCHEMBL991747
- Tox21_113620_1
- 4-(4-(4-(4-(((3R,5R)-5-(2,4-Difluorophenyl)-5-((1H-1,2,4-triazol-1-yl)methyl)tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-hydroxypentan-3-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- s1257
- 4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-TRIAZOL-1-YL)METHYL)-5-(2,4-DIFLUOROPHENYL)TETRAHYDROFURAN-3-YL)METHOXY)PHENYL)PIPERAZIN-1-YL)PHENYL)-1-((2S,3S)-2-HYDROXYPENTAN-3-YL)-1H-1,2,4-TRIAZOL-5(4H)-ONE
- AKOS005145917
- Posaconazole SP
- CHEMBL1397
- AB01274762-01
- POSACONAZOLE [VANDF]
- 6TK1G07BHZ
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-( 1H-1,2,4-triazol-1-yl)-?
- Tox21_113620
- BP164281
- MFCD00941162
- Posaconazole [USAN:INN:BAN]
- NCGC00274060-07
- POSACONAZOLE [MI]
- GTPL11428
- POSACONAZOLE (MART.)
- RAGOYPUPXAKGKH-XAKZXMRKSA-N
- KS-1413
- POSACONAZOLE [ORANGE BOOK]
- J02AC04
- HY-17373
- AMY30591
- CHEBI:64355
- 4-[4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)tetrahydrofuran-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(1S,2S)-1-ethyl-2-hydroxy-propyl]-1,2,4-triazol-3-one
- HSDB 7421
- C37H42F2N8O4
- NCGC00274060-02
- Posaconazole - Form I
- POSACONAZOLE [EMA EPAR]
- MMV688774
- POSACONAZOLE [INN]
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-
- 2,5-Anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-
- POSACONAZOLE [USAN]
- 4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-TRIAZOL-1-YL)METHYL)-5-(2,4-DIFLUOROPHENYL)TETRAHYDROFURAN-3-YL)METHOXY)PHENYL)PIPERAZIN-1-YL)PHENYL)-2-((2S,3S)-2-HYDROXYPENTAN-3-YL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- 4-(p-(4-(p-(((3R,5R)-5-(2,4-Difluorophenyl)tetrahydro-5-(1H-1,2,4-triazol-1-ylmethyl)-3-furyl)methoxy)phenyl)-1-piperazinyl)phenyl)-1-((1S,2S)-1-ethyl-2-hydroxypropyl)-delta(sup 2)-1,2,4-triazolin-5-one
- 2,5-anhydro-1,3,4-trideoxy-2-(2,4-difluorophenyl)-4-({4-[4-(4-{1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl}phenyl)piperazin-1-yl]phenoxy}methyl)-1-(1H-1,2,4-triazol-1-yl)-D-threo-pentitol
- NCGC00274060-01
- BP163593
- Posaconazole- Bio-X
- P2477
- EN300-19769273
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-((4-(4-(4-(1-((1S,2S)-1-etyl-2-hydroxypropyl)-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl)phenyl)-1-piperazinyl)phenoxy)methyl)-1-(1H-1,2,4-triazol-1-yl)-
- P-7020
- Posaconazole in combination with MGCD290
- Posaconazole, VETRANAL(TM), analytical standard
- (3R-cis)-4-
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)- 4-((4-(4-(4-(1-((1S,2S)-1-ety
- UNII-6TK1G07BHZ
- DTXCID401474254
- posaconazolum
- D02555
- Posaconazole, Antibiotic for Culture Media Use Only
- (-)-POSACONAZOLE
- POSACONAZOLE [WHO-DD]
- 1ST156847
- 3H-1,2,4-Triazol-3-one, 4-(4-(4-(4-((5-(2,4-difluorophenyl)tetrahydro-5-(1H-1,2,4-triazol-1-ylmethyl)-3-furanyl)methoxy)phenyl)-1-piperazinyl)phenyl)-2-(1-ethyl-2-hydroxypropyl)-2,4-dihydro-, (3R-(3alpha(1S*,2S*),5alpha))-
- DB01263
- POSACONAZOLE [HSDB]
- CCG-270387
- 4-(4-(4-(4-(((5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)-tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-hydroxypentan-3-yl)-2H-1,2,4-triazol-3(4H)-one
- NCGC00185736-01
- Q906453
- SCH56592
- 2,5-anhydro-1,3,4-trideoxy-2-(2,4-difluorophenyl)-4-({4-[4-(4-{1-[(2S,3S)-2-hydroxypentan-3-yl]-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl}phenyl)piperazin-1-yl]phenoxy}methyl)-1-(1H-1,2,4-triazol-1-yl)-D-threo-pentitol
- 177571-33-4
- 171228-49-2
- SW219391-1
- Posaconazole Delayed-Release
- AB01274762_02
- BDBM50181473
- 4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)-tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-hydroxypentan-3-yl)-2H-1,2,4-triazol-3(4H)-one
- Noxafil (TN)
- POSACONAZOLE [GREEN BOOK]
- BP163592
- 1-((1S,2S)-1-Ethyl-2-hydroxypropyl)-4-{4-[4-(4-{[(5S,3R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazolylmethyl)oxolan-3-yl]methoxy}phenyl)piperazinyl]phenyl}-1,2,4-triazolin-5-one
- 4-[4-(4-{4-[(R)-5-(2,4-difluoro-phenyl)-5-(4,5-dihydro-[1,2,4]triazol-1-ylmethyl)-tetrahydro-furan-3-ylmethoxy]-phenyl}-piperazin-1-yl)-phenyl]-2-((1S,2S)-1-ethyl-2-hydroxy-propyl)-2,4-dihydro-[1,2,4]triazol-3-one
- CS-0998
- POSACONAZOLE [JAN]
- POSACONAZOLE [MART.]
- AC-1350
- posaconazol
- NOXAFIL POWDERMIX KIT
- NS00002082
- Posaconazole (JAN/USAN/INN)
- 3H-1,2,4-Triazol-3-one, 4-[4-[4-[4-[[5-(2,4-difluorophenyl)tetrahydro-5-(1H-1,2,4-triazol-1-ylmethyl)-3-furanyl]methoxy]phenyl]-1-piperazinyl]phenyl]-2-(1-ethyl-2-hydroxypropyl)-2,4-dihydro-, [3R-[3alpha(1S*,2S*),5alpha]]-
- Schering 56592
- BRD-K06222852-001-03-2
- Posaconazole?
- SBI-0654141.0001
- BRD-K06222852-001-05-7
-
- MDL: MFCD00941162
- Inchi: 1S/C37H42F2N8O4/c1-3-35(26(2)48)47-36(49)46(25-42-47)31-7-5-29(6-8-31)43-14-16-44(17-15-43)30-9-11-32(12-10-30)50-20-27-19-37(51-21-27,22-45-24-40-23-41-45)33-13-4-28(38)18-34(33)39/h4-13,18,23-27,35,48H,3,14-17,19-22H2,1-2H3/t26-,27+,35-,37-/m0/s1
- InChI Key: RAGOYPUPXAKGKH-XAKZXMRKSA-N
- SMILES: FC1C=C(C=CC=1[C@@]1(CN2C=NC=N2)C[C@H](COC2C=CC(=CC=2)N2CCN(C3C=CC(=CC=3)N3C=NN(C3=O)[C@@H](CC)[C@H](C)O)CC2)CO1)F
Computed Properties
- Exact Mass: 700.33000
- Monoisotopic Mass: 700.32970817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 51
- Rotatable Bond Count: 12
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Color/Form: No data available
- Melting Point: 167.0 to 171.0 deg-C
- Boiling Point: 850.7°C at 760 mmHg
- Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C - Solubility: In vitro: DMSO solubility 50 mg/ml (71.35 mm; need ultrasonic)
- PSA: 115.70000
- LogP: 4.70320
- Merck: 7602
- Optical Activity: [α]/D -24 to -32°, c = 1.0 in chloroform-d
- Color/Form: 2.0 mg/mL in methanol
Posaconazole Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H361
- Warning Statement: P201-P202-P280-P308+P313-P405-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 11-23/24/25-39/23/24/25
- Safety Instruction: S61
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- RTECS:XZ5481020
-
Hazardous Material Identification:
- Risk Phrases:R52/53
- Storage Condition:4°C, stored under nitrogen
Posaconazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P125008-50mg |
Posaconazole |
171228-49-2 | ≥99% | 50mg |
¥61.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P125008-5mg |
Posaconazole |
171228-49-2 | ≥99% | 5mg |
¥29.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P125008-10mg |
Posaconazole |
171228-49-2 | ≥99% | 10mg |
¥627.00 | 2021-05-26 | |
| DC Chemicals | DCAPI1093-100 mg |
Posaconazole |
171228-49-2 | >99% | 100mg |
$300.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1093-250 mg |
Posaconazole |
171228-49-2 | >99% | 250mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1093-1 g |
Posaconazole |
171228-49-2 | >99% | 1g |
$1200.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S1257-10mM (1mL in DMSO) |
Posaconazole (SCH 56592) |
171228-49-2 | 99.97% | 10mM (1mL in DMSO) |
¥3193.77 | 2023-09-16 | |
| S e l l e c k ZHONG GUO | S1257-5mg |
Posaconazole (SCH 56592) |
171228-49-2 | 99.97% | 5mg |
¥1136.26 | 2023-09-16 | |
| S e l l e c k ZHONG GUO | S1257-10mg |
Posaconazole (SCH 56592) |
171228-49-2 | 99.82% | 10mg |
RMB2194.15 | 2021-06-18 | |
| S e l l e c k ZHONG GUO | S1257-25mg |
Posaconazole (SCH 56592) |
171228-49-2 | 99.97% | 25mg |
¥4673.74 | 2023-09-16 |
Posaconazole Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:171228-49-2)泊沙康唑
Order Number:LE25877172;LE12938;LE926
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:171228-49-2)Posaconazole
Order Number:sfd22084
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Posaconazole Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
171228-49-2 (Posaconazole) Related Products
- 1779-49-3(Methyltriphenylphosphonium bromide)
- 84625-61-6(Itraconazole)
- 364-83-0(2,4-Difluoroacetophenone)
- 155432-64-7(3H-1,2,4-Triazol-3-one,2-[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-2,4-dihydro-4-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]-)
- 169058-26-8((4R,5R)-5-(2,4-Difluorophenyl)-4-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-2-oxazolidinone)
- 184177-83-1(Posazonazole intermediate POB)
- 227103-93-7(3H-1,2,4-Triazol-3-one,4-[4-[4-[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-1-piperazinyl]-3-fluorophenyl]-2,4-dihydro-2-[[4-(trifluoromethoxy)phenyl]methyl]-)
- 219923-85-0(2-Imidazolidinone,1-[4-[4-[4-[[(2S,4R)-4-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-2-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-3-(1-methylethyl)-)
- 170985-86-1(O-Benzyl Posaconazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:171228-49-2)泊沙康唑
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:171228-49-2)Posaconazole
Purity:99.9%
Quantity:200kg
Price ($):Inquiry